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Compound of Interest

Compound Name: 1-Chloro-4H-octafluorobutane

Cat. No.: B1349372

A detailed comparison of the physicochemical, solvency, and environmental properties of 1-
Chloro-4H-octafluorobutane against leading next-generation fluorinated solvents.

In the landscape of specialty chemicals, the demand for high-performance solvents that
balance efficacy with environmental responsibility is ever-present. This guide provides a
comprehensive comparison of 1-Chloro-4H-octafluorobutane (HCFC-328lIcc) against three
prominent alternatives: the hydrofluoroethers (HFEs) HFE-7100 and HFE-7200, and the
hydrofluoroolefin (HFO) HFO-1234ze. This objective analysis, supported by available
experimental data, is intended to assist researchers, scientists, and drug development
professionals in making informed decisions for their specific applications.

Executive Summary

The following sections delve into a detailed comparison of the key performance indicators of
these four fluorinated compounds. The data is presented in clear, tabular formats to facilitate
direct comparison of their physical, chemical, and environmental properties. Furthermore,
detailed experimental protocols for key performance metrics and a visualization of a typical
vapor degreasing workflow are provided to offer a comprehensive understanding of their
practical application and evaluation.

Physicochemical Properties: A Head-to-Head
Comparison
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The fundamental physical and chemical characteristics of a solvent are critical determinants of

its suitability for various applications. The table below summarizes the key physicochemical

properties of 1-Chloro-4H-octafluorobutane and its alternatives.

1-Chloro-4H-
octafluorobuta
Property HFE-7100 HFE-7200 HFO-1234ze
ne (HCFC-
328lcc)
423-31-4[1][2][3] 163702-07-6, 163702-05-4,
CAS Number 29118-24-9
[4][5] 163702-08-7 163702-06-5[6]
Molecular
C4HCIFs[1][2][4] CsHsF90 CeHsFo0 Cs3HzF4
Formula
Molecular Weight
236.49[1][2][3][4]  250.05 264.08[7] 114.04
(g/moal)
Boiling Point (°C)  50-52[1] 61 76[7] -19
Density (g/mL @
y (@ 1.607 1.52 1.43[7] 1.18 (@ 20°C)[8]
25°C)
Viscosity (cP @ Data not
) 0.38 0.61[7] 0.20
25°C) available
Surface Tension
Data not Data not
(dynes/icm @ ) 13.6 13.6[7] )
available available
25°C)
Heat of
o Data not
Vaporization ) 112 119 162.9
available
(kJ/kg)
Non-flammable
Flash Point None[1] No Flash Point[9]  No Flash Point[6] under standard

conditions

Solvency Performance

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b1349372?utm_src=pdf-body
https://iifiir.org/en/encyclopedia-of-refrigeration/global-warming-potential-gwp-of-hfc-refrigerants
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4H-octafluorobutane
https://standards.iteh.ai/catalog/standards/astm/323995f3-ffa5-40de-aeba-b031a05b6966/astm-d1133-13
http://www.ijacskros.com/9%20Volume%202%20issue/DOI%2010.22607IJACS.2021.902002.pdf
https://www.chemtronics.com/Content/Images/uploaded/documents/2006V5N1KauriButanolValues.pdf
https://multimedia.3m.com/mws/media/1275229O/emsd-73de-data-sheet.pdf
https://iifiir.org/en/encyclopedia-of-refrigeration/global-warming-potential-gwp-of-hfc-refrigerants
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4H-octafluorobutane
http://www.ijacskros.com/9%20Volume%202%20issue/DOI%2010.22607IJACS.2021.902002.pdf
https://iifiir.org/en/encyclopedia-of-refrigeration/global-warming-potential-gwp-of-hfc-refrigerants
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4H-octafluorobutane
https://standards.iteh.ai/catalog/standards/astm/323995f3-ffa5-40de-aeba-b031a05b6966/astm-d1133-13
http://www.ijacskros.com/9%20Volume%202%20issue/DOI%2010.22607IJACS.2021.902002.pdf
https://csl.noaa.gov/assessments/ozone/1989/vol2/section8.pdf
https://iifiir.org/en/encyclopedia-of-refrigeration/global-warming-potential-gwp-of-hfc-refrigerants
https://csl.noaa.gov/assessments/ozone/1989/vol2/section8.pdf
https://csl.noaa.gov/assessments/ozone/1989/vol2/section8.pdf
https://www.canada.ca/en/environment-climate-change/services/air-pollution/issues/ozone-layer/depletion-impacts/substances.html
https://csl.noaa.gov/assessments/ozone/1989/vol2/section8.pdf
https://csl.noaa.gov/assessments/ozone/1989/vol2/section8.pdf
https://iifiir.org/en/encyclopedia-of-refrigeration/global-warming-potential-gwp-of-hfc-refrigerants
https://en.wikipedia.org/wiki/Ozone_depletion_potential
https://multimedia.3m.com/mws/media/1275229O/emsd-73de-data-sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

A solvent's primary function is to dissolve other substances. The Kauri-Butanol (Kb) value is a
standardized measure of a solvent's cleaning power, with higher values indicating stronger

solvency.
Solvent Kauri-Butanol (Kb) Value
1-Chloro-4H-octafluorobutane (HCFC-328lcc) Data not readily available
HFE-7100 10[10]
HFE-7200 10[10]
HFO-1234ze < 10[8][11]

The lower Kb values of the HFE and HFO alternatives suggest they are milder solvents
compared to many traditional industrial cleaners. However, their solvency can be tailored for
specific applications through blending with other solvents.

Environmental Impact Assessment

The environmental footprint of a chemical is a critical consideration. The Ozone Depletion
Potential (ODP) and Global Warming Potential (GWP) are key metrics for assessing this
impact.
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1-Chloro-4H-
Environmental octafluorobuta
) HFE-7100 HFE-7200 HFO-1234ze
Metric ne (HCFC-
328lcc)
. ~0.02 - 0.05
Ozone Depletion _
) (estimated for 0[9][14] 0[7][12] 0[15]
Potential (ODP)
HCFCs)[12][13]
Global Warming .
) Data not readily
Potential (GWP, ) 320[9] 55[7] < 1[15]
available
100-year)
~1-30 years
Atmospheric ] Data not
o (estimated for 4.1 years[9] ] 18 days
Lifetime available
HCFCs)

As an HCFC, 1-Chloro-4H-octafluorobutane has a non-zero ODP and is subject to phase-out
under the Montreal Protocol. In contrast, the HFE and HFO alternatives have zero ODP.
Furthermore, the GWP of the alternatives, particularly HFO-1234ze, is significantly lower than
that of many legacy fluorinated compounds.

Experimental Protocols

To ensure accurate and reproducible performance comparisons, standardized testing
methodologies are essential.

Kauri-Butanol Value Determination (ASTM D1133)

The Kauri-Butanol value is a measure of the relative solvent power of hydrocarbon solvents.[6]

[°]
Apparatus:
e 250-mL Erlenmeyer flask

e 50-mL burette
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o Standard Kauri-Butanol solution (20g of kauri resin in n-butanol)
e Solvent to be tested
o Standard print to be read through the solution

Procedure:

Weigh 20 = 0.10 g of the standard Kauri-Butanol solution into the Erlenmeyer flask.
e Ensure the temperature of the solution is 25 + 5°C.

« Fill the burette with the solvent to be tested.

« Titrate the solvent into the flask while constantly swirling.

e The endpoint is reached when the standard print, viewed through the solution, becomes just
blurred.

e The volume of solvent used (in mL) is the Kauri-Butanol value.

Flash Point Determination (ASTM D93)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.
Apparatus:

o Pensky-Martens closed-cup tester

e Heat source

« Ignition source

Procedure:

o A sample of the liquid is placed in the test cup of the Pensky-Martens apparatus.

e The sample is heated at a slow, constant rate with continuous stirring.
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e An ignition source is directed into the cup at regular temperature intervals.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.

Visualization of Experimental Workflow
Vapor Degreasing Process

Vapor degreasing is a common industrial process for cleaning parts, where the solvent is boiled
to create a vapor that condenses on the cooler parts, dissolving contaminants.
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A typical workflow for a two-sump vapor degreaser.

Conclusion

The selection of a solvent in a professional research or industrial setting requires a careful
balancing of performance, safety, and environmental impact. While 1-Chloro-4H-
octafluorobutane has been utilized in various applications, the data clearly indicates that
modern alternatives such as HFE-7100, HFE-7200, and HFO-1234ze offer significant
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environmental advantages, particularly their zero ozone depletion potential and substantially
lower global warming potentials.

The physicochemical properties of these alternatives, such as their boiling points and densities,
make them suitable for a range of applications, including vapor degreasing and precision
cleaning. While their inherent solvency, as indicated by their Kauri-Butanol values, is lower than
some traditional solvents, this can be advantageous in applications requiring gentler cleaning
and can be modulated through the use of azeotropes or co-solvent systems.

Ultimately, the choice of solvent will depend on the specific requirements of the application,
including the nature of the contaminants to be removed, material compatibility, process
conditions, and regulatory constraints. This guide provides the foundational data to aid in this
critical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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